Cas no 5340-78-3 (Ethyl tert-butylacetate)

Ethyl tert-butylacetate Properties

Names and Identifiers

• Ethyl tert-butylacetate
• tert-Butylacetic acid ethyl ester~Ethyl 3,3-dimethylbutyrate
• tert-Butylacetic ethyl ester
• ethyl 3,3-dimethylbutanoate
• 3,3-Dimethyl-buttersaeure-aethylester
• 3,3-dimethyl-butyric acid ethyl ester
• 3,3-Dimethylbutyric Acid Ethyl Ester
• Ethyl 3,3-Dimethylbutyrate
• ethyl butyl acetate
• ethyl tertbutylacetate
• tert-Butylacetic Acid Ethyl Ester
• LS-13516
• Butanoic acid, 3,3-dimethyl-, ethyl ester
• 6662-79-9
• Ethyltert-butylacetate
• 3,3-DIMETHYLBUTANOIC ACID ETHYL ESTER
• W67MQQ79JA
• t-C4H9CH2C(O)OCH2CH3
• UNII-W67MQQ79JA
• Ethyl 3,3-dimethylbutanoate #
• TERT-BUTYLACETIC ACID ETHYL ESTER 99+%
• NSC-949
• AKOS008947994
• CS-0199440
• NSC949
• DTXSID50201565
• EINECS 226-280-6
• 5340-78-3
• NSC 949
• B1510
• InChI=1/C8H16O2/c1-5-10-7(9)6-8(2,3)4/h5-6H2,1-4H3
• FT-0625794
• SCHEMBL798062
• NS00032751
• SY049764
• JWMNHAMYTBAUPI-UHFFFAOYSA-
• MFCD00026911
• DTXCID80124056
• DB-052331
• Ethyl 3,3-dimethylbutanoate
• Ethyl 3,3-dimethylbutyrate
• +Expand

• MDL： MFCD00026911
• InChIKey： JWMNHAMYTBAUPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O2/c1-5-10-7(9)6-8(2,3)4/h5-6H2,1-4H3
• SMILES： CCOC(=O)CC(C)(C)C
• BRN： 1749778

Computed Properties

• Exact Mass: 144.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.115
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.98570
• PSA: 26.30000
• Refractive Index: 1.4035
• Boiling Point: 145°C
• Melting Point: Not available
• Flash Point: 34°C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 0,86 g/cm3

Ethyl tert-butylacetate Security Information

• Symbol: GHS02
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 3272
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：warning
• HazardClass：3

Ethyl tert-butylacetate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters